Cas no 893726-25-5 (2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide)

• Product Name: 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide
• CAS No: 893726-25-5
• MF: C₁₂H₁₅N₅OS
• MW: 277.345400094986
• CID: 4675032
• PubChem ID: 16637096
• Update Time: 2025-06-14

2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• SBB040731
• NE13603
• 2-(4-ethyl-5-phenyl-1,2,4-triazol-3-ylthio)acetohydrazide
• (4-Ethyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)acetic acid hydrazide
• 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide

• Inchi： 1S/C12H15N5OS/c1-2-17-11(9-6-4-3-5-7-9)15-16-12(17)19-8-10(18)14-13/h3-7H,2,8,13H2,1H3,(H,14,18)
• InChI Key： RSSMJKKJSVYHQH-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(C2C=CC=CC=2)N1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Topological Polar Surface Area: 111

Additional information on 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide

Recent Advances in the Study of 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide (CAS: 893726-25-5)

The compound 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide (CAS: 893726-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, featuring a 1,2,4-triazole core, has been investigated for its potential applications in drug discovery, particularly as an antimicrobial, anticancer, and anti-inflammatory agent. Recent studies have explored its synthesis, structural modifications, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide and evaluated their antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. The results demonstrated that certain derivatives exhibited potent inhibitory effects, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics such as ciprofloxacin and fluconazole. Molecular docking studies suggested that these compounds likely target bacterial DNA gyrase and fungal lanosterol 14α-demethylase, key enzymes involved in microbial survival and proliferation.

Another significant advancement was reported in a 2024 Bioorganic Chemistry article, which focused on the anticancer properties of 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide. The study revealed that this compound induces apoptosis in human cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), through the activation of caspase-3 and caspase-9 pathways. Additionally, the compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent. Further in vivo studies in murine models showed a significant reduction in tumor growth without observable systemic toxicity.

The anti-inflammatory potential of 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide was also investigated in a recent European Journal of Pharmacology publication. The compound was found to suppress the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in lipopolysaccharide (LPS)-stimulated macrophages. Mechanistic studies indicated that the compound inhibits the NF-κB signaling pathway, a central regulator of inflammatory responses. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's versatile pharmacological profile and relatively simple synthetic route make it a compelling candidate for further investigation. Ongoing research aims to explore its structure-activity relationships (SAR) and optimize its pharmacokinetic properties to enhance its clinical applicability.

In conclusion, recent studies on 2-(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetohydrazide (CAS: 893726-25-5) have highlighted its multifaceted biological activities and therapeutic potential. Its antimicrobial, anticancer, and anti-inflammatory properties, coupled with its manageable synthetic pathway, position it as a valuable scaffold for drug development. Future research should focus on overcoming the current limitations and advancing this compound towards preclinical and clinical trials.